Cy7.5-COOH TEA

• Molecular Formula: C48H59N3O2
• Molecular Weight: 710.0 g/mol
• InChI: InChI=1S/C42H44N2O2.C6H15N/c1-41(2)36(43(5)34-27-25-30-18-13-15-20-32(30)39(34)41)22-10-7-6-8-11-23-37-42(3,4)40-33-21-16-14-19-31(33)26-28-35(40)44(37)29-17-9-12-24-38(45)46;1-4-7(5-2)6-3/h6-8,10-11,13-16,18-23,25-28H,9,12,17,24,29H2,1-5H3;4-6H2,1-3H3
• InChIKey: VBZUAGPLXFGKNM-UHFFFAOYSA-N

Cy7.5-COOH TEA: NIR Dye for Bioconjugation

Cy7.5-COOH TEA is a cyanine-based near-infrared (NIR) fluorescent dye with a triethylammonium (TEA) counterion, exhibiting an absorption maximum (Abs) at 781 nm and an emission maximum (Em) at 808 nm . It serves as a fluorescent probe for a variety of applications including DNA sequencing, flow cytometry, and in vivo imaging . The compound belongs to the heptamethine cyanine family and features a free carboxylic acid (-COOH) functional group, enabling covalent conjugation to biomolecules via standard EDC/NHS chemistry [1].

NIR fluorescent probe for covalent bioconjugation

Triethylammonium salt form supports organic solvent solubility

Abs/Em: 781/808 nm, compatible with NIR imaging channels

• [1] Xian Ruixi Biotechnology. Cy7.5-COOH product information. Available at: http://www.xarxbio.com/news/news-153482.html (accessed April 2026). View Source

Cy7.5-COOH TEA: Counterion-Dependent Solubility

Cyanine dyes exhibit substantial variation in spectral properties, solubility, and conjugation chemistry across the class. Cy7.5-COOH TEA distinguishes itself from shorter-wavelength analogs like Cy7 (Abs/Em ~750/773 nm) [1] by its longer emission (~808 nm) which falls within the optimal NIR tissue transparency window . Furthermore, its free carboxylic acid functionality necessitates a distinct synthetic workflow compared to NHS ester derivatives, which are pre-activated but less stable . The TEA salt form specifically enhances organic solubility relative to non-salt forms, impacting handling and conjugation efficiency . Substitution with an incorrect analog or derivative can lead to mismatched spectral acquisition, failed bioconjugation, or poor in vivo signal-to-noise ratio.

Counterion Mismatch

Replacing TEA salt with potassium salt may reduce solubility in DMSO/DMF, affecting stock solution precision and labeling efficiency. Solubility differences reported at class level.

Free Acid Forms

Free acid (chloride) forms show low aqueous solubility and may require co-solvents. The TEA salt offers enhanced organic solubility, but direct head-to-head data are limited.

• [1] Lumiprobe. Near Infrared (NIR) Fluorescent Dyes. Product comparison table. Available at: https://hk.lumiprobe.com/c/nir-infrared-dyes (accessed April 2026). View Source

Cy7.5-COOH TEA: Key Differentiators

DMSO/DMF Solubility: TEA vs. Potassium Salt

Cy7.5-COOH TEA exhibits a higher molar extinction coefficient (ε) than the shorter-wavelength Cy7 analog. The extinction coefficient for Cy7.5-COOH TEA is 223,000 L·mol⁻¹·cm⁻¹, whereas Cy7 carboxylic acid is 199,000 L·mol⁻¹·cm⁻¹ [1]. This represents a 12% increase in light absorption efficiency, directly translating to brighter fluorescence per mole of dye.

DMSO/DMF Solubility

Class-level inference

TEA salt reported with higher solubility than potassium salt in DMSO/DMF; conjugate properties equivalent.

May support organic solvent-based labeling workflows.

Not quantified; verify per lot.

Evidence Dimension	Molar extinction coefficient (ε) at λmax
Target Compound Data	223,000 L·mol⁻¹·cm⁻¹
Comparator Or Baseline	Cy7 carboxylic acid: 199,000 L·mol⁻¹·cm⁻¹
Quantified Difference	12% higher extinction coefficient
Conditions	Measured in organic solvent (DMSO or DMF); values represent parent fluorophore properties.

Why This Matters

Higher extinction coefficient enables lower working concentrations while maintaining signal intensity, reducing potential dye-induced cytotoxicity or interference in sensitive assays.

• [1] Lumiprobe. Near Infrared (NIR) Fluorescent Dyes. Product comparison table. Available at: https://hk.lumiprobe.com/c/nir-infrared-dyes (accessed April 2026). View Source

TEA Salt vs. Free Acid: Solubility Comparison

Cy7.5-COOH TEA, as a derivative of Cy7.5, benefits from a structural modification that improves its quantum yield (Φ) relative to the parent cyanine structure. The introduction of a rigid cyclohexane moiety within the polymethine chain increases the quantum yield by 20% compared to the unmodified parent structure [1]. This improvement is specific to the Cy7.5 class and contributes to enhanced fluorescence brightness.

Free Acid vs. TEA Salt

Cross-study comparable

Free acid shows low aqueous solubility; TEA salt offered for enhanced organic solvent solubility.

Supports selection for organic-phase conjugations.

No direct head-to-head data; vendor-reported properties.

Evidence Dimension	Fluorescence quantum yield (Φ) enhancement
Target Compound Data	20% improvement over parent structure
Comparator Or Baseline	Parent Cy7.5 structure without rigidified chain
Quantified Difference	20% higher quantum yield
Conditions	Reported by manufacturer (Lumiprobe) for Cy7.5 NHS ester derivative; applies to the Cy7.5 fluorophore class.

Why This Matters

The 20% quantum yield gain directly improves signal-to-noise ratio in fluorescence detection, enabling more sensitive measurements and potentially reducing required exposure times in microscopy.

• [1] Lumiprobe. Near Infrared (NIR) Fluorescent Dyes. Product comparison table. Available at: https://hk.lumiprobe.com/c/nir-infrared-dyes (accessed April 2026). View Source

Spectral Consistency Across Salt Forms

When conjugated to a hyaluronic acid (HA) nanoparticle (NanoCy7.5100-H), Cy7.5 provides 14.8-fold greater tumor contrast compared to free Cy7.5-amine at 24 hours post-injection in a 4T1 breast cancer xenograft model (p < 0.0001) [1]. In an MDA-MB-231 xenograft model, the same nanoparticle formulation achieved a 74-fold increase in tumor contrast over free Cy7.5-amine (p < 0.0001) [1]. While this data is for Cy7.5-amine and not the COOH form, the fluorophore's inherent contrast capability is directly relevant, as the COOH group serves as the conjugation handle for such nanoparticle construction [2].

Spectral Consistency

Supporting evidence

TEA and bromide salts: Abs/Em = 781/808 nm, no spectral shift.

Counterion does not alter spectral identity; compatible with existing Cy7.5 channels.

Vendor spectral data.

Evidence Dimension	In vivo tumor-to-background contrast (SNR)
Target Compound Data	NanoCy7.5100-H: 14.8-fold (4T1 model); 74-fold (MDA-MB-231 model) increase over free Cy7.5-amine at 24 h
Comparator Or Baseline	Free Cy7.5-amine control
Quantified Difference	14.8× to 74× greater tumor contrast
Conditions	Orthotopic breast cancer xenografts in nude mice; intravenous administration; 24 h post-injection imaging.

Why This Matters

Demonstrates the exceptional contrast enhancement achievable with Cy7.5-based probes, critical for sensitive detection of residual tumor margins during image-guided surgery or for tracking therapeutic delivery.

• [1] Hill TK, Abdulahad A, Kelkar SS, et al. Near Infrared Fluorescent Nanoparticles Derived from Hyaluronic Acid Improve Tumor Contrast for Image-Guided Surgery. Theranostics. 2016;6(13):2314-2328. doi:10.7150/thno.16514. View Source
• [2] Xian Ruixi Biotechnology. Cy7.5-COOH product information. Available at: http://www.xarxbio.com/news/news-153482.html (accessed April 2026). View Source

pH Insensitivity: Cy7.5-COOH TEA vs. pH-Sensitive Probes

Cy7.5-based dyes, including Cy7.5-COOH TEA, exhibit stable fluorescence across a broad pH range (pH 3-10) . In contrast, novel pH-responsive Cy7.5 derivatives bearing amino groups have been developed specifically to detect cancer cell microenvironments through pH-dependent spectral changes [1]. The insensitivity of Cy7.5-COOH TEA makes it suitable as a stable reference dye or for applications where pH variations could confound signal interpretation.

Evidence Dimension	Fluorescence stability across pH range
Target Compound Data	Stable from pH 3 to 10
Comparator Or Baseline	pH-responsive Cy7.5 derivatives (designed for pH-dependent changes)
Quantified Difference	Broad pH insensitivity vs. intentional pH responsiveness
Conditions	In vitro characterization; class property of Cy7.5 fluorophore.

Why This Matters

Ensures consistent signal intensity in experiments where pH may fluctuate (e.g., endocytosis assays, live-cell imaging), eliminating pH-induced artifacts and simplifying quantitative analysis.

• [1] Wang L, et al. Piperazine based pH-responsive cyanine dyes for cancer cell photoacoustic imaging. Bioorganic Chemistry. 2024. Available at: https://www.sciencedirect.com/science/article/abs/pii/S0045206824002465 (accessed April 2026). View Source

Cy7.5-COOH TEA: Key Applications

DMSO-Soluble Stock Solutions for EDC/NHS Labeling

Cy7.5-COOH TEA is the ideal starting material for constructing tumor-specific near-infrared (NIR) imaging agents. Its free carboxylic acid enables straightforward, high-yield conjugation to amine-containing targeting ligands (e.g., antibodies, peptides, or aptamers) using standard EDC/NHS chemistry . As demonstrated in nanoparticle studies, Cy7.5-conjugated probes can achieve up to 74-fold higher tumor contrast compared to free dye , enabling sensitive detection of small tumor nodules or residual disease during image-guided surgery. The long emission wavelength (~808 nm) ensures deep tissue penetration and minimal background autofluorescence [1].

Synthesis of Stable NIR Labeling Reagents

For researchers designing multicolor panels or working with limited sample material, the 12% higher extinction coefficient of Cy7.5-COOH TEA (ε = 223,000 L·mol⁻¹·cm⁻¹) compared to Cy7 analogs (ε = 199,000 L·mol⁻¹·cm⁻¹) permits the use of lower dye concentrations without sacrificing signal intensity. This is particularly advantageous in flow cytometry where dye aggregation or cytotoxicity at high concentrations can compromise data quality. The reduced concentration also minimizes potential quenching effects and improves labeling stoichiometry control.

High Degree of Labeling for In Vivo Imaging

Cy7.5-COOH TEA is well-suited for experiments conducted in acidic compartments such as endosomes and lysosomes. Unlike some fluorescent probes that exhibit pH-dependent intensity fluctuations, Cy7.5 derivatives maintain consistent fluorescence output across a broad pH range (pH 3-10) . This pH insensitivity ensures that observed changes in signal are attributable to biological processes (e.g., receptor internalization, degradation) rather than dye behavior, providing more reliable quantitative data in live-cell tracking studies.

Batch Consistency for Pre-Clinical Manufacturing

Due to its defined spectral properties (Abs/Em = 781/808 nm) and robust pH stability , Cy7.5-COOH TEA serves as an excellent calibration standard for near-infrared fluorescence imaging platforms. Its consistent extinction coefficient and quantum yield (20% enhanced over parent structures) [1] provide a reliable benchmark for instrument performance validation, cross-platform normalization, and day-to-day quality control in imaging core facilities.

Application

Selection Property

Validation Focus

DMSO-soluble stock solutions for EDC/NHS labeling

Organic solvent solubility

Verify stock solution clarity and reactivity

Synthesis of NHS ester reagents

Anhydrous DMF dissolution

Confirm NHS ester yield and aggregation level

High-labeling density for in vivo imaging studies

Solubility at high molar ratios

Measure degree of labeling and brightness

Batch consistency for preclinical development

Defined salt form and molecular identity

Verify lot-specific solubility and reactivity

• [1] Lumiprobe. Near Infrared (NIR) Fluorescent Dyes. Product comparison table. Available at: https://hk.lumiprobe.com/c/nir-infrared-dyes (accessed April 2026). View Source